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Compound of Interest

Compound Name: 4-Nitropyridine-2-sulfonyl fluoride

Cat. No.: B2541992

4-Nitropyridine-2-sulfonyl Fluoride: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitropyridine-2-sulfonyl fluoride is a heterocyclic aromatic compound of interest in
medicinal chemistry and drug discovery. Its structure, featuring a pyridine ring substituted with
both a nitro group and a sulfonyl fluoride moiety, suggests potential applications as a covalent
inhibitor or a chemical probe for biological targets. The electron-withdrawing nature of the nitro
group and the electrophilic character of the sulfonyl fluoride group make this molecule a
candidate for engaging with nucleophilic residues in proteins. This technical guide provides a
summary of its physical characteristics, a proposed synthetic pathway, and a potential
mechanism of action based on related compounds.

Physical Characteristics

Detailed experimental data on the physical characteristics of 4-Nitropyridine-2-sulfonyl
fluoride is limited in publicly available literature. The following tables summarize the available
computed and predicted data.
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Identifier Value

IUPAC Name 4-nitropyridine-2-sulfonyl fluoride
CAS Number 2090446-25-4[1]

Molecular Formula C5H3FN204S]2]

Molecular Weight 206.15 g/mol

Canonical SMILES

C1=CN=C(C=C1--INVALID-LINK--[O-])S(=0)
(=0)F[2]

InChl

InChl=1S/C5H3FN204S/c6-13(11,12)5-3-
4(8(9)10)1-2-7-5/h1-3H[2]

InChlKey

JIXBFFICVHIOOL-UHFFFAOYSA-N[2]

Predicted Physicochemical Properties

Value

XlogP

0.8[2]

Monoisotopic Mass

205.97975 Da[?]

Predicted Collision

Cross Section (CCS)  Adduct m/z Predicted CCS
Data (A?)
[M+H]+ 206.98703 133.0[2]
[M+Na]+ 228.96897 142.2[2]
[M-H]- 204.97247 135.0[2]
[M+NH4]+ 224.01357 150.1[2]
[M+K]+ 244.94291 135.8[2]
[M+H-H20]+ 188.97701 130.7[2]
Synthesis
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A specific, detailed experimental protocol for the synthesis of 4-Nitropyridine-2-sulfonyl
fluoride is not readily available in the scientific literature. However, a logical synthetic route can
be proposed based on established methods for the synthesis of sulfonyl fluorides and the
nitration of pyridine derivatives. The proposed pathway involves two main stages: the synthesis
of a 4-nitropyridine-2-sulfonic acid precursor, followed by its conversion to the corresponding
sulfonyl fluoride.

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 4-Nitropyridine-2-sulfonyl fluoride.

Experimental Protocols (General Methodologies)

The following are generalized experimental protocols for the key steps in the proposed
synthesis. These are based on literature procedures for similar transformations and would
require optimization for the specific synthesis of 4-Nitropyridine-2-sulfonyl fluoride.

Step 1: Synthesis of 4-Nitropyridine

A two-step continuous flow synthesis of 4-nitropyridine from pyridine N-oxide has been reported
and could be adapted.[3]

 Nitration of Pyridine N-oxide: Pyridine N-oxide is reacted with a mixture of nitric acid (HNO3)
and sulfuric acid (H2S0Oa4) to yield 4-nitropyridine N-oxide.[3]

o Deoxygenation of 4-Nitropyridine N-oxide: The resulting 4-nitropyridine N-oxide is then
treated with a deoxygenating agent, such as phosphorus trichloride (PCls), to afford 4-
nitropyridine.[3]

Step 2: Conversion of 4-Nitropyridine-2-sulfonic Acid to 4-Nitropyridine-2-sulfonyl Fluoride

General methods for the conversion of sulfonic acids to sulfonyl fluorides can be employed.
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e Method A: Using Thionyl Fluoride: The sodium salt of the sulfonic acid can be reacted with
thionyl fluoride (SOF-2) to yield the sulfonyl fluoride.

» Method B: Using Deoxyfluorination Reagents: The sulfonic acid can be treated with a
deoxyfluorinating agent like Xtalfluor-E® under milder conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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